Cas no 2171226-55-2 ((2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid, trifluoroacetic acid)

(2R)-2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a 1,2,4-triazole moiety, which imparts unique reactivity and coordination properties. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its potential as a building block for peptidomimetics or metal-chelating ligands. The trifluoroacetic acid salt form enhances solubility in organic solvents, facilitating purification and handling. Its stereochemical purity (R-configuration) ensures consistency in enantioselective applications. The triazole group offers stability under a range of conditions while enabling further functionalization via click chemistry. This product is suited for research in heterocyclic chemistry, catalysis, and bioactive molecule development.
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid, trifluoroacetic acid structure
2171226-55-2 structure
Product Name:(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid, trifluoroacetic acid
CAS No:2171226-55-2
MF:C7H9F3N4O4
MW:270.165971517563
CID:5154667
PubChem ID:132398637
Update Time:2025-06-07

(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid trifluoroacetic acid
    • (R)-2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid 2,2,2-trifluoroacetic acid salt
    • (2R)-2-amino-3-(1,2,4-triazol-1-yl)propanoic acid;2,2,2-trifluoroacetic acid
    • (2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid; trifluoroacetic acid
    • (2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid, trifluoroacetic acid
    • Inchi: 1S/C5H8N4O2.C2HF3O2/c6-4(5(10)11)1-9-3-7-2-8-9;3-2(4,5)1(6)7/h2-4H,1,6H2,(H,10,11);(H,6,7)/t4-;/m1./s1
    • InChI Key: GCLNFRPJZRUCQM-PGMHMLKASA-N
    • SMILES: FC(C(=O)O)(F)F.OC([C@@H](CN1C=NC=N1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Topological Polar Surface Area: 131

(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid, trifluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM448819-100mg
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